Cas no 2229414-04-2 (1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene)

1-(3-Bromoprop-1-en-2-yl)-2-tert-butylbenzene is a brominated aromatic compound featuring a tert-butyl substituent and a propenyl bromide functional group. This structure imparts reactivity suitable for use as an intermediate in organic synthesis, particularly in cross-coupling reactions and functional group transformations. The presence of both the bromoalkene and sterically hindered tert-butyl group enhances its utility in selective modifications, such as Suzuki or Heck couplings. Its stability under standard conditions and well-defined reactivity profile make it a valuable reagent for constructing complex molecular architectures in pharmaceutical and materials chemistry research. The compound is typically handled under inert conditions to preserve its integrity.
1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene structure
2229414-04-2 structure
Product Name:1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene
CAS No:2229414-04-2
MF:C13H17Br
MW:253.178083181381
CID:6338323
PubChem ID:165672700
Update Time:2025-05-20

1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene
    • 2229414-04-2
    • EN300-1919384
    • Inchi: 1S/C13H17Br/c1-10(9-14)11-7-5-6-8-12(11)13(2,3)4/h5-8H,1,9H2,2-4H3
    • InChI Key: OXEAOYJIULQHFQ-UHFFFAOYSA-N
    • SMILES: BrCC(=C)C1C=CC=CC=1C(C)(C)C

Computed Properties

  • Exact Mass: 252.05136g/mol
  • Monoisotopic Mass: 252.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

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1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene Related Literature

Additional information on 1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene

Comprehensive Overview of 1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene (CAS No. 2229414-04-2): Properties, Applications, and Industry Insights

1-(3-bromoprop-1-en-2-yl)-2-tert-butylbenzene (CAS No. 2229414-04-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. With its unique brominated allyl and tert-butylbenzene structure, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C13H17Br, and precise steric configuration make it valuable for designing high-performance polymers and bioactive molecules. Researchers frequently explore its reactivity in cross-coupling reactions, a trending topic in green chemistry and catalytic innovation.

The compound’s thermal stability and solubility profile (e.g., in THF or DCM) align with modern demands for sustainable solvents, a hot topic in ESG-focused industries. Recent publications highlight its role in OLED materials and pharmaceutical scaffolds, addressing user queries like *"How are brominated aromatics used in electronics?"* or *"What are tert-butylbenzene derivatives in drug discovery?"* Its low toxicity profile (non-GHS classified) further enhances its appeal for R&D applications.

From an SEO perspective, keywords such as "bromopropenyl benzene synthesis", "CAS 2229414-04-2 supplier", and "tert-butylbenzene intermediates" reflect common search trends. Analytical techniques like HPLC and NMR (99% purity) ensure quality control, a critical concern for buyers. The compound’s compatibility with Pd-catalyzed reactions also taps into the surge in interest around transition-metal catalysis, a frequent subject in AI-driven research summaries.

Innovative applications include its use in liquid crystal formulations and agrochemical additives, responding to niche searches like *"benzene derivatives for crop protection."* Regulatory compliance (REACH/ISO) and custom synthesis options are additional selling points for B2B audiences. As industries prioritize molecular diversity, this compound’s structural modularity positions it as a key player in next-gen chemical design.

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